Cas no 161034-61-3 (Pyrido[3,4-d]pyridazine,1,2,3,4-tetrahydro-)

Pyrido[3,4-d]pyridazine,1,2,3,4-tetrahydro- structure
161034-61-3 structure
Product Name:Pyrido[3,4-d]pyridazine,1,2,3,4-tetrahydro-
CAS No:161034-61-3
MF:C7H9N3
MW:135.166460752487
CID:109657
PubChem ID:45079812
Update Time:2025-04-18

Pyrido[3,4-d]pyridazine,1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • Pyrido[3,4-d]pyridazine,1,2,3,4-tetrahydro-
    • Pyrido[3,4-d]pyridazine, 1,2,3,4-tetrahydro- (9CI)
    • 1,2,3,4-tetrahydropyrido[3,4-d]pyridazine
    • 161034-61-3
    • Inchi: 1S/C7H9N3/c1-2-8-3-7-5-10-9-4-6(1)7/h1-3,9-10H,4-5H2
    • InChI Key: YNIZDXCTXBFLIV-UHFFFAOYSA-N
    • SMILES: N1CC2C=CN=CC=2CN1

Computed Properties

  • Exact Mass: 135.07977
  • Monoisotopic Mass: 135.079647300g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 115
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 37Ų

Experimental Properties

  • PSA: 36.95

Pyrido[3,4-d]pyridazine,1,2,3,4-tetrahydro- Related Literature

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